N-benzyl-N,3-dimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide

• IUPAC Name: N-benzyl-N,3-dimethyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C16H15N3O2S/c1-11-10-22-16-17-8-13(15(21)19(11)16)14(20)18(2)9-12-6-4-3-5-7-12/h3-8,10H,9H2,1-2H3
• InChI Key: FZWPEOHHENJMMM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC2=NC=C(C(=O)N12)C(=O)N(C)CC3=CC=CC=C3
• Molecular Formula: C16H15N3O2S
• Molecular Weight: 313.4 g/mol

Description

“N-benzyl-N,3-dimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide” is a research compound. It’s part of a novel series of 1,3,4-thiadiazoles, 5-arylazothiazoles, and hexahydropyrimido-[4,5-d][1,2,4]triazolo[4,3-a]pyrimidines.

Synthesis Analysis

The synthesis of similar compounds involves the reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido-[4,5-d]pyrimidine-2,4(1H,3H)-diones in the presence of triethylamine. Another method involves the condensation of 2,5-dimethoxyaniline with diphenylmethyl isothiocyanate to form an intermediate.

Molecular Structure Analysis

The molecular structure of similar compounds was established based on their spectral data, elemental analyses, and alternative synthetic routes whenever possible. An effective method was developed for the preparation and x-ray diffraction analysis of the spatial structure of a similar compound.

Chemical Reactions Analysis

The synthesis pathway for similar compounds involves various reactions, including condensation and reactions with hydrazonoyl halides.

Physical And Chemical Properties Analysis

The molecular formula of a similar compound is C21H16FN3O4S and its molecular weight is 425.4 g/mol.

Scientific Research Applications

Antimicrobial Activity

N-benzyl-N,3-dimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide and its derivatives have shown significant antimicrobial activity. Studies have demonstrated that certain synthesized compounds within this chemical class exhibit strong efficacy against microbial strains. This suggests potential applications in developing new antimicrobial agents (Gein et al., 2015).

Anti-Inflammatory Potential

Research on benzylidene oxazolo/thiazolo pyrimidine derivatives, including this compound, has revealed significant anti-inflammatory potential. These findings are crucial for the development of new anti-inflammatory medications (Sawant et al., 2012).

Structural and Conformational Analysis

Detailed structural and conformational analysis of thiazolo[3, 2-a]pyrimidines has been conducted. This research provides insights into the molecular configuration and intermolecular interaction patterns of such compounds, which is essential for understanding their biological activity and potential applications in pharmaceuticals (Nagarajaiah & Begum, 2014).

Synthesis and Functionalization

The synthesis of functionalized imidazo[2,1‐b]thiazoles and thiazolo[3,2‐a]pyrimidines, including the this compound, has been explored. This research is critical for the development of novel compounds with potential pharmacological applications (Peterlin-Mašič et al., 2000).

Pharmaceutical Development

The exploration of this compound in pharmaceutical development has been a focus of recent research. This includes studying its derivatives for their anti-inflammatory and antimicrobial properties, providing a pathway for new drug development (Tozkoparan et al., 1999; Abu‐Hashem et al., 2020).

Mechanism of Action

While the specific mechanism of action for “N-benzyl-N,3-dimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide” is not mentioned in the search results, similar compounds have shown a broad spectrum of biological activities, including antimicrobial, anticancer, antioxidant, antidepressant, anticonvulsant, and antihypertensive activity.

Future Directions

The future directions for research into “N-benzyl-N,3-dimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide” and similar compounds could include further exploration of their diverse biological activities and potential therapeutic applications.